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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

Cat. No.: B1198600

4-Hydroxynicotinic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxynicotinic acid, a pyridinecarboxylic acid derivative, serves as a versatile building
block in organic synthesis and holds potential in the development of novel therapeutic agents.
Its structural features, including a pyridine ring, a carboxylic acid group, and a hydroxyl group,
allow for diverse chemical modifications, making it an attractive scaffold for medicinal
chemistry. This technical guide provides an in-depth overview of the chemical properties,
structure, and potential biological relevance of 4-hydroxynicotinic acid, along with detailed
experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

4-Hydroxynicotinic acid is an off-white to light yellow solid. A comprehensive summary of its
chemical and physical properties is presented in the tables below for easy reference and
comparison.

Table 1: General Chemical Properties of 4-Hydroxynicotinic Acid

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1198600?utm_src=pdf-interest
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

4-0Ox0-1H-pyridine-3-carboxylic
IUPAC Name 9 [1][2]
aci

4-Hydroxynicotinic acid, 4-

Common Names Hydroxy-3-pyridinecarboxylic [2]
acid

CAS Number 609-70-1 [2][3]

Chemical Formula CeHsNOs3 [2][3]

Molecular Weight 139.11 g/mol [2][3]

Canonical SMILES C1=CNC=C(C1=0)C(=0)0O [1]

INChl=1S/C6H5NO3/c8-5-1-2-

InChl 7-3-4(5)6(9)10/h1-3H,(H,7,8) [1][3]
(H,9,10)
CHCUBGPSZDGABM-

InChIKey [1][3]

UHFFFAOYSA-N

Table 2: Physical Properties of 4-Hydroxynicotinic Acid
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Melting Point 256-259 °C [3]
Boiling Point 312.7 °C at 760 mmHg [4]
Density 1.451 g/cm3 [4]
pKa (Predicted) 0.19+£0.10 [3]
Solubility Soluble in 0.1 M NaOH (0.1 3]

g/mL)

In water, its solubility is
significantly higher than its 2-,
5-, and 6-isomers at 293 K.

[5]

In ethanol, its solubility is
comparable to the 2-isomer
and greater than the 5- and 6-

isomers.

[5]

Molecular Structure and Tautomerism

4-Hydroxynicotinic acid exists in a tautomeric equilibrium between the enol form (4-

hydroxynicotinic acid) and the keto form (4-oxo-1,4-dihydropyridine-3-carboxylic acid). The

predominant tautomer can depend on the physical state (solid, solution) and the solvent.
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Tautomeric equilibrium of 4-hydroxynicotinic acid.
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In the solid state, X-ray crystallography studies have revealed that 4-hydroxynicotinic acid
can exist as different polymorphs, with molecules adopting either the enol or keto form.[6] The
crystal structure has been determined to be monoclinic with the space group P2(1)/c.[6]

Experimental Protocols
Synthesis of 4-Hydroxynicotinic Acid

A common laboratory-scale synthesis involves the hydrolysis of 4-chloronicotinic acid.

Workflow for the Synthesis of 4-Hydroxynicotinic Acid:

Dissolve in aqueous NaOl—D—»Geat under refluD—»[Cool and acidify with HCD—»GMH the preclpltata—b[Wash with waleDO

Click to download full resolution via product page

General workflow for the synthesis of 4-hydroxynicotinic acid.

Detailed Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-
chloronicotinic acid in an aqueous solution of sodium hydroxide (e.g., 2 M).

o Hydrolysis: Heat the reaction mixture to reflux and maintain for several hours until the
reaction is complete (monitoring by TLC or HPLC is recommended).

o Work-up: After cooling the reaction mixture to room temperature, carefully acidify with
concentrated hydrochloric acid until the pH is acidic, leading to the precipitation of the

product.
« |solation: Collect the precipitate by vacuum filtration.

« Purification: Wash the collected solid with cold water to remove inorganic salts and then with
a small amount of cold ethanol. The product can be further purified by recrystallization from a

suitable solvent, such as methanol.[6]

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) for Quantification:

Areversed-phase HPLC method can be developed for the quantification of 4-hydroxynicotinic
acid.

Table 3: Example HPLC Method Parameters

Parameter Condition
Column C18 column (e.g., 250 mm x 4.6 mm, 5 um)
Mobile Phase A: 0.1% Phosphoric acid in waterB: Acetonitrile

A suitable gradient from high aqueous to high

Gradient ]
organic
Flow Rate 1.0 mL/min
Detection UV at an appropriate wavelength (e.g., 230 nm)
Column Temperature 30°C

Note: This is a general method and may require

optimization for specific applications.[7]

Biological Activity and Drug Development Potential

While 4-hydroxynicotinic acid itself is primarily recognized as a chemical intermediate, its
derivatives have been the subject of investigation for various biological activities. The core
structure presents opportunities for the design of novel compounds with therapeutic potential.

Enzyme Inhibition:

Derivatives of hydroxypyridine carboxylic acids have been explored as inhibitors of various
enzymes. For instance, novel imidazo[4,5-c]pyridinecarboxamide derivatives, synthesized from
the ethyl ester of 4-hydroxynicotinic acid, have been evaluated as PARP-1 inhibitors,
suggesting a potential role in cancer therapy.[8] Additionally, studies on related hydroxy- and
nitrocinnamic acids have demonstrated inhibition of xanthine oxidase, an enzyme implicated in

gout and hyperuricemia.[1][9]
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Receptor Interaction:

The nicotinic acid scaffold is known to interact with specific G-protein coupled receptors, such
as the nicotinic acid receptor (GPR109A), which is involved in lipid metabolism. While the direct
interaction of 4-hydroxynicotinic acid with this or other receptors is not well-documented, its
structural similarity to nicotinic acid suggests it as a starting point for the design of novel
receptor modulators.

Antimicrobial and Anticancer Potential:

The biological evaluation of organotin(IV) derivatives of hydroxybenzoic acids has
demonstrated in vitro cytotoxicity against cancer cell lines.[10] Furthermore, hydroxamic acid
derivatives, which can be synthesized from carboxylic acids like 4-hydroxynicotinic acid,
have shown a broad range of biological activities, including antimicrobial and anticancer
effects.[11]

Logical Relationship for Drug Discovery:
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Drug discovery workflow starting from the 4-hydroxynicotinic acid scaffold.

Conclusion

4-Hydroxynicotinic acid is a compound with well-defined chemical and structural properties
that make it a valuable tool in synthetic chemistry. While direct and extensive research on its
biological activities is limited, the demonstrated pharmacological potential of its derivatives
highlights its importance as a scaffold for the development of new therapeutic agents. For
researchers and drug development professionals, 4-hydroxynicotinic acid represents a
promising starting point for the design and synthesis of novel enzyme inhibitors and receptor
modulators with potential applications in oncology, metabolic diseases, and infectious diseases.
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Further investigation into the biological targets and mechanisms of action of 4-
hydroxynicotinic acid and its derivatives is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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